Cas no 1372188-34-5 (2-chloro-1,3-benzoxazole-4-carbonitrile)

• Product Name: 2-chloro-1,3-benzoxazole-4-carbonitrile
• CAS No: 1372188-34-5
• MF: C₈H₃ClN₂O
• MW: 178.575220346451
• CID: 4820162
• PubChem ID: 66975370
• Update Time: 2025-08-04

2-chloro-1,3-benzoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]oxazole-4-carbonitrile
• 2-chloro-1,3-benzoxazole-4-carbonitrile
• 4-Benzoxazolecarbonitrile, 2-chloro-
• 2-Chloro-4-cyanobenzo[d]oxazole

• Inchi： 1S/C8H3ClN2O/c9-8-11-7-5(4-10)2-1-3-6(7)12-8/h1-3H
• InChI Key： RBXZWIWKSKQOMM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C#N)=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8

Additional information on 2-chloro-1,3-benzoxazole-4-carbonitrile

Recent Advances in the Study of 2-Chloro-1,3-benzoxazole-4-carbonitrile (CAS: 1372188-34-5) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-1,3-benzoxazole-4-carbonitrile (CAS: 1372188-34-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzoxazole core and chloro-cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-chloro-1,3-benzoxazole-4-carbonitrile in the synthesis of novel kinase inhibitors targeting EGFR (Epidermal Growth Factor Receptor). The researchers utilized this compound as a scaffold to design and synthesize a series of derivatives, which were then evaluated for their inhibitory activity against EGFR mutants. The results demonstrated that several derivatives exhibited potent inhibitory effects, with IC50 values in the nanomolar range, suggesting their potential as candidates for cancer therapy.

In another study, researchers focused on the antimicrobial properties of 2-chloro-1,3-benzoxazole-4-carbonitrile derivatives. A paper in Bioorganic & Medicinal Chemistry Letters (2022) reported the synthesis of a library of benzoxazole-based compounds and their evaluation against a panel of bacterial and fungal pathogens. The findings revealed that certain derivatives displayed broad-spectrum antimicrobial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These results highlight the compound's potential as a lead structure for developing new antimicrobial agents.

Beyond its applications in drug discovery, 2-chloro-1,3-benzoxazole-4-carbonitrile has also been explored in chemical biology as a tool for probing enzyme mechanisms. A recent study in ACS Chemical Biology (2023) utilized this compound as a reactive probe to investigate the catalytic mechanisms of cytochrome P450 enzymes. The researchers demonstrated that the chloro-cyano moiety of the compound could undergo specific interactions with the enzyme's active site, providing insights into the enzyme's substrate specificity and reaction pathways.

The synthetic versatility of 2-chloro-1,3-benzoxazole-4-carbonitrile has further been highlighted in a review article published in Organic & Biomolecular Chemistry (2023). The review summarized recent advances in the functionalization of benzoxazole derivatives, emphasizing the role of this compound in facilitating diverse chemical transformations, such as cross-coupling reactions and cycloadditions. These transformations enable the rapid assembly of complex molecular architectures, which are valuable in medicinal chemistry and materials science.

In conclusion, 2-chloro-1,3-benzoxazole-4-carbonitrile (CAS: 1372188-34-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for drug discovery and a versatile tool for probing biological systems. Future research is expected to further explore its applications, particularly in the development of targeted therapies and the discovery of novel bioactive molecules.